molecular formula C8H10FNO2 B8386322 3-Fluoro-4,5-dimethoxyaniline

3-Fluoro-4,5-dimethoxyaniline

Cat. No. B8386322
M. Wt: 171.17 g/mol
InChI Key: UUQYWMRRXMFWLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Fluoro-4,5-dimethoxyaniline is a useful research compound. Its molecular formula is C8H10FNO2 and its molecular weight is 171.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Fluoro-4,5-dimethoxyaniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Fluoro-4,5-dimethoxyaniline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Fluoro-4,5-dimethoxyaniline

Molecular Formula

C8H10FNO2

Molecular Weight

171.17 g/mol

IUPAC Name

3-fluoro-4,5-dimethoxyaniline

InChI

InChI=1S/C8H10FNO2/c1-11-7-4-5(10)3-6(9)8(7)12-2/h3-4H,10H2,1-2H3

InChI Key

UUQYWMRRXMFWLW-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=CC(=C1)N)F)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-fluoro-2,3-dimethoxy-5-nitrobenzene (91 g, 452 mmol) and platinum(IV) oxide (9 g, 39.6 mmol) in ethanol (500 mL) was hydrogenated with a Par shaker (40 psi) at r.t. for 30 min. LCMS indicated completion of the reaction. The mixture was filtered and the filtrate was concentrated to afford 3-fluoro-4,5-dimethoxyaniline (73 g, 426 mmol, 94% yield) as a brown oil that was directly used in next step. LCMS: (M+H)+:171.9.
Quantity
91 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
9 g
Type
catalyst
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.